![molecular formula C16H21ClN2O4 B6421172 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid CAS No. 899946-26-0](/img/structure/B6421172.png)
3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid
Overview
Description
3-[(3-Chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid, also known as 3-CMPPA, is a synthetic organic compound used in scientific research. It is a derivative of piperidine, a cyclic, six-membered heterocyclic organic compound, and is used in the synthesis of various other compounds. 3-CMPPA is used as a substrate in enzyme-linked immunosorbent assays (ELISAs) and other biochemical assays, as well as in the synthesis of other compounds.
Mechanism of Action
3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid acts as a substrate in ELISAs and other biochemical assays, and is used to measure the activity of enzymes. It is also used as a substrate in the synthesis of other compounds, such as peptides and proteins.
Biochemical and Physiological Effects
3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid has no known biochemical or physiological effects. It is used as a substrate in biochemical assays and in the synthesis of other compounds, and does not interact directly with any biological molecules.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid in lab experiments is that it is a relatively stable compound and is easy to synthesize. It is also relatively inexpensive, making it a cost-effective option for use in experiments. The main limitation of using 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid is that it is not suitable for use in experiments involving human subjects, as it has not been tested for safety or efficacy in humans.
Future Directions
Future research directions for 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid include its use in the synthesis of peptides and proteins, as well as its potential use as a substrate in enzyme-linked immunosorbent assays (ELISAs). Additionally, further research is needed to investigate the potential of 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid as a therapeutic agent for the treatment of various diseases and disorders. Other potential future directions include the use of 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid as a substrate in other biochemical assays, and its use in the study of enzyme kinetics and enzyme inhibition.
Synthesis Methods
3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid is synthesized using a three-step synthesis process. The first step involves the reaction of piperidine and 3-chloro-4-methoxyphenyl isocyanate to form the intermediate 3-chloro-4-methoxyphenyl carbamate. This intermediate is then reacted with aqueous sodium hydroxide to form 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid. The third step is the purification of the product by recrystallization.
Scientific Research Applications
3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid is used in a variety of scientific research applications, including ELISAs and other biochemical assays. It is also used in the synthesis of other compounds, such as peptides and proteins. 3-[(3-chloro-4-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid is also used in the study of enzyme kinetics and enzyme inhibition.
properties
IUPAC Name |
4-(3-chloro-4-methoxyanilino)-4-oxo-2-piperidin-1-ylbutanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O4/c1-23-14-6-5-11(9-12(14)17)18-15(20)10-13(16(21)22)19-7-3-2-4-8-19/h5-6,9,13H,2-4,7-8,10H2,1H3,(H,18,20)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACFGATIDOLNSIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CC(C(=O)O)N2CCCCC2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.80 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((3-Chloro-4-methoxyphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-methylpiperazin-1-yl)-3-[(naphthalen-1-yl)carbamoyl]propanoic acid](/img/structure/B6421105.png)
![3-[(2,5-dimethylphenyl)carbamoyl]-2-(4-methylpiperazin-1-yl)propanoic acid](/img/structure/B6421113.png)
![3-[(2,5-dichlorophenyl)carbamoyl]-2-(piperazin-1-yl)propanoic acid](/img/structure/B6421126.png)
![3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid](/img/structure/B6421131.png)
![3-[(2-cyanophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid](/img/structure/B6421138.png)
![2-{[3-(morpholin-4-yl)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid](/img/structure/B6421144.png)
![ethyl 2-methyl-4-(3-nitrophenyl)-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate](/img/structure/B6421151.png)
![6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-oxo-2H-chromene-3-carboxylate](/img/structure/B6421159.png)
![N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]-3-methoxybenzamide](/img/structure/B6421164.png)
![2-methoxy-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]benzamide](/img/structure/B6421178.png)
![8-(4-ethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B6421179.png)
![7-(3,3-dimethyl-2-oxobutyl)-8-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B6421184.png)
![2-[4-(benzyloxy)phenyl]-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide](/img/structure/B6421199.png)